Cas no 1781910-03-9 (2-(adamantan-1-yl)methyl-3-aminopropanoic acid)

• Product Name: 2-(adamantan-1-yl)methyl-3-aminopropanoic acid
• CAS No: 1781910-03-9
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 5951101
• PubChem ID: 84083955
• Update Time: 2025-06-14

2-(adamantan-1-yl)methyl-3-aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(adamantan-1-yl)methyl-3-aminopropanoic acid
• EN300-1797849
• 2-[(adamantan-1-yl)methyl]-3-aminopropanoic acid
• 1781910-03-9

• Inchi： 1S/C14H23NO2/c15-8-12(13(16)17)7-14-4-9-1-10(5-14)3-11(2-9)6-14/h9-12H,1-8,15H2,(H,16,17)
• InChI Key： JYJLELSTWQQGRU-UHFFFAOYSA-N
• SMILES： OC(C(CN)CC12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 237.172878976g/mol
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(adamantan-1-yl)methyl-3-aminopropanoic acid

Recent Advances in the Study of 2-(Adamantan-1-yl)methyl-3-aminopropanoic Acid (CAS: 1781910-03-9)

2-(Adamantan-1-yl)methyl-3-aminopropanoic acid (CAS: 1781910-03-9) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. The adamantane moiety, known for its rigid and lipophilic nature, is often incorporated into drug molecules to enhance their pharmacokinetic properties. This compound, in particular, has been the subject of recent studies exploring its role as a building block for novel drug candidates and its potential biological activities.

Recent research has focused on the synthesis and characterization of 2-(adamantan-1-yl)methyl-3-aminopropanoic acid, with particular emphasis on its utility in the development of peptide mimetics and small-molecule inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a scaffold for designing inhibitors of viral proteases, highlighting its potential in antiviral drug discovery. The study employed molecular docking and in vitro assays to validate the compound's binding affinity and inhibitory activity against key viral targets.

Another significant area of investigation involves the compound's application in central nervous system (CNS) therapeutics. Due to the adamantane group's ability to cross the blood-brain barrier, researchers have explored its use in developing neuroprotective agents. A 2022 study in ACS Chemical Neuroscience reported that derivatives of 2-(adamantan-1-yl)methyl-3-aminopropanoic acid exhibited promising activity in modulating glutamate receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its therapeutic potential, the compound has also been studied for its chemical properties. A recent publication in Organic Letters (2023) detailed a novel synthetic route for 2-(adamantan-1-yl)methyl-3-aminopropanoic acid, optimizing yield and purity for large-scale production. The study emphasized the compound's stability under various physiological conditions, making it a viable candidate for further drug development.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic profile. Ongoing research aims to address these gaps, with particular focus on structure-activity relationship (SAR) studies to enhance its efficacy and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(adamantan-1-yl)methyl-3-aminopropanoic acid (CAS: 1781910-03-9) represents a promising candidate in the realm of drug discovery, with applications spanning antiviral, neuroprotective, and other therapeutic areas. Continued research and development efforts are essential to unlock its full potential and bring novel treatments to patients in need.